Cas no 51175-71-4 (Thiophene-3-sulfonyl Chloride)

Thiophene-3-sulfonyl Chloride structure
Thiophene-3-sulfonyl Chloride structure
Product Name:Thiophene-3-sulfonyl Chloride
CAS No:51175-71-4
MF:C4H3ClO2S2
MW:182.648417711258
MDL:MFCD02682011
CID:366271
PubChem ID:2776378
Update Time:2025-04-19

Thiophene-3-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • Thiophene-3-sulfonyl chloride
    • 3-Thiophenesulfonyl chloride
    • THIOPHENE-3-SULPHONYL CHLORIDE
    • 3-Thienylsulfonyl chloride
    • Thiophen-3-sulfonyl chloride
    • 3-ThiophenesulfonylChloride
    • chloro-3-thienylsulfone
    • 3-thiophenesulphonylchloride
    • 3-thienyl-sulfonyl chloride
    • 3-(Chlorosulphonyl)thiophene
    • 3-thiophene sulfonyl chloride
    • (3-thienyl)sulfonyl chloride
    • 3-thiophenyl sulfonyl chloride
    • YSPWSQNKRBSICH-UHFFFAOYSA-N
    • THIOPHENE-3-SULFONYLCHLORIDE
    • SBB055
    • DTXSID70380028
    • AS-17527
    • J-524963
    • BB 0261766
    • 51175-71-4
    • CS-W019486
    • EN300-78571
    • AKOS005169183
    • SY101377
    • Z1201621835
    • MFCD02682011
    • FT-0616411
    • C4H3ClO2S2
    • A7565
    • SCHEMBL16795
    • STL583911
    • DB-071316
    • Thiophene-3-sulfonyl Chloride
    • MDL: MFCD02682011
    • Inchi: 1S/C4H3ClO2S2/c5-9(6,7)4-1-2-8-3-4/h1-3H
    • InChI Key: YSPWSQNKRBSICH-UHFFFAOYSA-N
    • SMILES: ClS(C1=CSC=C1)(=O)=O

Computed Properties

  • Exact Mass: 181.92600
  • Monoisotopic Mass: 181.9262994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.8
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.580
  • Melting Point: 47-48 ºC
  • Boiling Point: 265 ºC
  • Flash Point: 114 ºC
  • PSA: 70.76000
  • LogP: 2.75640

Thiophene-3-sulfonyl Chloride Security Information

Thiophene-3-sulfonyl Chloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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